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Compound of Interest

Compound Name: MM3122

Cat. No.: B10823764

Get Quote

Technical Support Center: MM3122
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing the dosage of MM3122 for maximum

efficacy. Below you will find frequently asked questions, troubleshooting guides, and detailed

experimental protocols to address common issues encountered during research.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for MM3122?

A1: MM3122 is a potent, small-molecule inhibitor of host cell serine proteases, primarily

targeting Transmembrane Serine Protease 2 (TMPRSS2) and matriptase.[1][2][3] Many

viruses, including SARS-CoV-2 and influenza, rely on these host proteases to cleave and

activate their surface proteins, a crucial step for viral entry into host cells.[1][2] By blocking the

enzymatic activity of TMPRSS2, MM3122 prevents this activation and subsequent fusion of the

viral and cellular membranes, effectively stopping the virus from infecting the cell in the first

place.[1][4] As MM3122 targets a host protein rather than a viral component, it may present a

higher barrier to the emergence of drug-resistant viral strains.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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